Cas no 21618-46-2 (alpha-methylcholine)

• Product Name: alpha-methylcholine
• CAS No: 21618-46-2
• MF: C₆H₁₆NO
• MW: 118.197341918945
• CID: 911928
• PubChem ID: 152431
• Update Time: 2025-04-19

alpha-methylcholine Chemical and Physical Properties

Names and Identifiers

• alpha-methylcholine
• 1-hydroxypropan-2-yl(trimethyl)azanium
• 2-Propanaminium,1-hydroxy-N,N,N-trimethyl
• 1-Hydroxy-N,N,N-trimethylpropan-2-aminium
• SCHEMBL611668
• (1-HYDROXYPROPAN-2-YL)TRIMETHYLAZANIUM
• 2-Propanaminium, 1-hydroxy-N,N,N-trimethyl-
• BDBM50147113
• (2-Hydroxy-1-methyl-ethyl)-trimethyl-ammonium
• 21618-46-2
• CHEMBL104898
• DTXSID80944216

• Inchi： 1S/C6H16NO/c1-6(5-8)7(2,3)4/h6,8H,5H2,1-4H3/q+1
• InChI Key： CQAUBRYQGMZJLY-UHFFFAOYSA-N
• SMILES： OCC(C)[N+](C)(C)C

Computed Properties

• Exact Mass: 118.12300
• Monoisotopic Mass: 118.123189134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 0.07340